4-[benzyl(methyl)sulfamoyl]-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide

• IUPAC Name: 4-[benzyl(methyl)sulfamoyl]-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide
• InChI: InChI=1S/C24H20N4O3S4/c1-28(14-15-6-4-3-5-7-15)35(30,31)17-10-8-16(9-11-17)22(29)27-23-25-18-12-13-19-21(20(18)33-23)34-24(26-19)32-2/h3-13H,14H2,1-2H3,(H,25,27,29)
• InChI Key: PRSRXTKRJVGBLJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C5=C(C=C4)N=C(S5)SC
• Molecular Formula: C24H20N4O3S4
• Molecular Weight: 540.7 g/mol

Description

4-[benzyl(methyl)sulfamoyl]-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide is a useful research compound. Its molecular formula is C24H20N4O3S4 and its molecular weight is 540.69. The purity is usually 95%.
BenchChem offers high-quality 4-[benzyl(methyl)sulfamoyl]-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[benzyl(methyl)sulfamoyl]-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Green Synthesis of N-Benzamides

Research demonstrates the green chemistry approach in synthesizing N-benzamides, highlighting water as an optimal reaction medium for the synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides from substituted benzohydrazides. This method aligns with green chemistry principles, offering nearly quantitative yields, and could imply potential environmental and sustainable benefits in synthesizing similar compounds like the one (Horishny & Matiychuk, 2020).

Anticancer Activity

The synthesis of indapamide derivatives has been explored for anticancer applications. Specifically, derivatives showing significant proapoptotic activity on melanoma cell lines indicate the potential of sulfamoyl benzamide derivatives in cancer therapy. Such studies suggest that modifications in the sulfamoyl benzamide structure could yield compounds with targeted anticancer properties (Yılmaz et al., 2015).

Antimicrobial and Antifungal Properties

Derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, including those similar to the compound of interest, have been synthesized and evaluated for their antimicrobial and antifungal activities. Compounds in this class have shown sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans, indicating their potential as antimicrobial agents (Kobzar, Sych, & Perekhoda, 2019).

Enzyme Inhibition for Therapeutic Applications

The exploration of structural features within sulfonamide scaffolds for the inhibition of human carbonic anhydrases suggests a methodical approach to designing derivatives with enhanced biological activity. Such research is foundational for developing therapeutic agents targeting specific enzyme isoforms, potentially including those related to the compound (Distinto et al., 2019).